Cas no 36238-80-9 (5-Nitrobenzo[d]isoxazol-3-ol)

5-Nitrobenzo[d]isoxazol-3-ol structure
5-Nitrobenzo[d]isoxazol-3-ol structure
Product Name:5-Nitrobenzo[d]isoxazol-3-ol
CAS No:36238-80-9
MF:C7H4N2O4
MW:180.117661476135
MDL:MFCD09842494
CID:828825
PubChem ID:12591252
Update Time:2025-04-19

5-Nitrobenzo[d]isoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Nitrobenzo[d]isoxazol-3-ol
    • 1,2-BENZISOXAZOL-3(2H)-ONE, 5-NITRO- (Related Reference)
    • 5-nitro-1,2-benzoxazol-3-one
    • 3-hydroxy-5-nitro-1,2-benzisoxazole
    • 5-nitro-1,2-benzisoxazol-3-ol
    • 5-Nitro-3-hydroxy-1,2-benzisoxazol
    • 5-nitrobenzisoxazol-3-ol
    • 5-nitro-benzo[d]isoxazol-3-ol
    • 5-nitro-benzo[d]isoxazol-3-one
    • AK-80678
    • ANW-68155
    • Benzo[d]isoxazol-3-ol Derivative, 3e
    • CHEMBL472830
    • CTK1B0144
    • SureCN6588863
    • 1,2-Benzisoxazol-3(2H)-one, 5-nitro-
    • MFCD09842494
    • AC-27119
    • BDBM23172
    • 5-Nitro-1,2-benzoxazol-3(2H)-one
    • AKOS016007063
    • CS-0451693
    • G71926
    • 5-Nitrobenzisoxazol-3(2H)-one
    • DTXSID10503618
    • SY280803
    • DA-17149
    • 5-nitro-1,2-benzoxazol-3-ol
    • SCHEMBL6588863
    • NPKARQNMFDJQQO-UHFFFAOYSA-N
    • 36238-80-9
    • AKOS006311386
    • MDL: MFCD09842494
    • Inchi: 1S/C7H4N2O4/c10-7-5-3-4(9(11)12)1-2-6(5)13-8-7/h1-3H,(H,8,10)
    • InChI Key: NPKARQNMFDJQQO-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C(N1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 180.01710661g/mol
  • Monoisotopic Mass: 180.01710661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 84.2Ų

5-Nitrobenzo[d]isoxazol-3-ol Security Information

  • Storage Condition:Sealed in dry,2-8°C

5-Nitrobenzo[d]isoxazol-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM153067-1g
5-nitrobenzo[d]isoxazol-3-ol
36238-80-9 95%
1g
$505 2021-06-09
Ambeed
A661221-1g
5-Nitrobenzo[d]isoxazol-3-ol
36238-80-9 95%
1g
$651.0 2025-02-25
Chemenu
CM153067-1g
5-nitrobenzo[d]isoxazol-3-ol
36238-80-9 95%
1g
$*** 2023-05-30
eNovation Chemicals LLC
Y1186691-1g
5-Nitrobenzisoxazol-3(2H)-one
36238-80-9 95%
1g
$650 2024-07-19
eNovation Chemicals LLC
Y1186691-1g
5-Nitrobenzisoxazol-3(2H)-one
36238-80-9 95%
1g
$650 2025-02-19
Ambeed
A661221-100mg
5-Nitrobenzo[d]isoxazol-3-ol
36238-80-9 95%
100mg
$143.0 2025-02-25
Ambeed
A661221-250mg
5-Nitrobenzo[d]isoxazol-3-ol
36238-80-9 95%
250mg
$242.0 2025-02-25
A2B Chem LLC
AF87194-100mg
5-Nitrobenzo[d]isoxazol-3-ol
36238-80-9 95%
100mg
$115.00 2024-04-20
A2B Chem LLC
AF87194-250mg
5-Nitrobenzo[d]isoxazol-3-ol
36238-80-9 95%
250mg
$194.00 2024-04-20
A2B Chem LLC
AF87194-1g
5-Nitrobenzo[d]isoxazol-3-ol
36238-80-9 95%
1g
$521.00 2024-04-20
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent